![molecular formula C4H11NO2 B3104485 (S)-2-Amino-3-methoxy-1-propanol CAS No. 148278-95-9](/img/structure/B3104485.png)
(S)-2-Amino-3-methoxy-1-propanol
Overview
Description
(S)-2-Amino-3-methoxy-1-propanol, also known as AMP, is a chiral building block used in the synthesis of various biologically active compounds. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.
Mechanism of Action
(S)-2-Amino-3-methoxy-1-propanol acts as a chiral auxiliary in the synthesis of biologically active compounds. It is used to control the stereochemistry of the final product. This compound can also act as a ligand in metal-catalyzed reactions. It can coordinate with metal ions and activate them for catalysis.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is not toxic and has low toxicity in animal studies. It is not metabolized by the body and is excreted unchanged in urine.
Advantages and Limitations for Lab Experiments
(S)-2-Amino-3-methoxy-1-propanol is a versatile chiral building block that can be used in a wide range of synthetic applications. It is readily available and relatively inexpensive. However, the synthesis of this compound can be challenging due to the need for chiral separation. The separation of (S)-(S)-2-Amino-3-methoxy-1-propanol from (R)-(S)-2-Amino-3-methoxy-1-propanol can be difficult and time-consuming.
Future Directions
(S)-2-Amino-3-methoxy-1-propanol has the potential to be used in the synthesis of new biologically active compounds. It can be used to control the stereochemistry of the final product and can act as a ligand in metal-catalyzed reactions. Future research could focus on the development of new synthetic methods using this compound as a building block. Additionally, research could focus on the development of new applications for this compound in the synthesis of fine chemicals.
Scientific Research Applications
(S)-2-Amino-3-methoxy-1-propanol is used as a chiral building block in the synthesis of various biologically active compounds. It is used in the synthesis of anti-cancer drugs, anti-viral drugs, and anti-inflammatory drugs. This compound is also used in the synthesis of agrochemicals, such as insecticides and herbicides. It is an important intermediate in the synthesis of fine chemicals, such as fragrances and flavors.
properties
IUPAC Name |
(2S)-2-amino-3-methoxypropan-1-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H11NO2/c1-7-3-4(5)2-6/h4,6H,2-3,5H2,1H3/t4-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRWNDTAVKGMNDQ-BYPYZUCNSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(CO)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC[C@H](CO)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
105.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.